Cas no 480439-27-8 (3-(pyrrolidin-1-yl)quinoxalin-2-amine)

• Product Name: 3-(pyrrolidin-1-yl)quinoxalin-2-amine
• CAS No: 480439-27-8
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• MDL: MFCD04625543
• CID: 931729
• PubChem ID: 2041326
• Update Time: 2025-04-19

3-(pyrrolidin-1-yl)quinoxalin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(PYRROLIDIN-1-YL)-3-AMINOQUINOXALINE
• 3-pyrrolidin-1-ylquinoxalin-2-amine
• 3-(pyrrolidin-1-yl)quinoxalin-2-amine
• EV2
• 3hw1
• 3-Pyrrolidin-1-yl-quinoxalin-2-ylamine
• MFCD04625543
• AKOS000117807
• STK597379
• HMS2458L24
• BDBM50524487
• WAY-343585
• MLS000559134
• DTXSID20365880
• SMR000149450
• VS-09714
• Z56948452
• EN300-07262
• 480439-27-8
• Q27460071
• G42693
• 3-pyrrolidin-1-ylquinoxalin-2-amine, AldrichCPR
• BBL030277
• CS-0220675
• CHEMBL1232596

• MDL： MFCD04625543
• Inchi： 1S/C12H14N4/c13-11-12(16-7-3-4-8-16)15-10-6-2-1-5-9(10)14-11/h1-2,5-6H,3-4,7-8H2,(H2,13,14)
• InChI Key： LWWDIFFPFOZSSB-UHFFFAOYSA-N
• SMILES： N1(C2C(N)=NC3C=CC=CC=3N=2)CCCC1

Computed Properties

• Exact Mass: 214.121846464g/mol
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

3-(pyrrolidin-1-yl)quinoxalin-2-amine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/39
• Hazardous Material Identification：